Cas no 1212981-17-3 ((1S)-1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE)

• Product Name: (1S)-1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE
• CAS No: 1212981-17-3
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5595510
• PubChem ID: 78960977
• Update Time: 2025-06-08

(1S)-1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE
• 2-Benzofuranmethanamine, α-propyl-, (αS)-
• AKOS017405144
• 1212981-17-3
• EN300-745315

• Inchi： 1S/C12H15NO/c1-2-5-10(13)12-8-9-6-3-4-7-11(9)14-12/h3-4,6-8,10H,2,5,13H2,1H3/t10-/m0/s1
• InChI Key： LWEBUMRBYYUFSZ-JTQLQIEISA-N
• SMILES： [C@H](C1=CC2=CC=CC=C2O1)(N)CCC

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• Density: 1.071±0.06 g/cm3(Predicted)
• Boiling Point: 288.3±15.0 °C(Predicted)
• pka: 9.63±0.35(Predicted)

Additional information on (1S)-1-(1-BENZOFURAN-2-YL)BUTAN-1-AMINE

Comprehensive Overview of (1S)-1-(1-Benzofuran-2-yl)butan-1-amine (CAS No. 1212981-17-3)

(1S)-1-(1-Benzofuran-2-yl)butan-1-amine (CAS No. 1212981-17-3) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzofuran moiety and an amino group, making it a promising candidate for various biological applications.

The chemical structure of (1S)-1-(1-Benzofuran-2-yl)butan-1-amine is defined by its chiral center at the butan-1-amine position, which imparts stereochemical specificity to the molecule. This chirality is crucial for its biological activity, as enantiomers can exhibit different pharmacological properties. The benzofuran ring, a fused aromatic and heterocyclic system, contributes to the compound's stability and reactivity, making it an attractive scaffold for drug design.

Recent studies have highlighted the potential of (1S)-1-(1-Benzofuran-2-yl)butan-1-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, particularly those involving serotonin and dopamine. These neurotransmitters play critical roles in mood regulation, cognitive function, and motor control, making (1S)-1-(1-Benzofuran-2-yl)butan-1-amine a potential candidate for the development of novel antidepressants and antipsychotics.

In addition to its neurological applications, (1S)-1-(1-Benzofuran-2-yl)butan-1-amine has been investigated for its anti-inflammatory properties. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a promising lead for the development of anti-inflammatory drugs for conditions such as arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (1S)-1-(1-Benzofuran-2-yl)butan-1-amine has also been studied extensively. It has been found to exhibit favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy and safety. Preclinical studies have shown that this compound has good oral bioavailability and a reasonable half-life, suggesting that it can be effectively delivered to target tissues in vivo.

Clinical trials are currently underway to evaluate the safety and efficacy of (1S)-1-(1-Benzofuran-2-yl)butan-1-amine in human subjects. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

The synthetic route to produce (1S)-1-(1-Benzofuran-2-yl)butan-1-amine has been optimized to ensure high yields and purity. The process typically involves the reaction of 2-bromobenzofuran with (S)-4-pentenylamine followed by hydrogenation to reduce the double bond. This multi-step synthesis allows for the controlled production of the desired enantiomer, ensuring that the final product meets stringent quality standards.

In conclusion, (1S)-1-(1-Benzofuran-2-yl)butan-1-amine (CAS No. 1212981-17-3) represents a promising molecule with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.